Cas no 2138190-46-0 (1,3-Butanediamine, N1-(4-amino-2-fluorobutyl)-)

• Product Name: 1,3-Butanediamine, N1-(4-amino-2-fluorobutyl)-
• CAS No: 2138190-46-0
• MF: C₈H₂₀FN₃
• MW: 177.26290512085
• CID: 5260548
• Update Time: 2025-05-22

1,3-Butanediamine, N1-(4-amino-2-fluorobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediamine, N1-(4-amino-2-fluorobutyl)-

• Inchi： 1S/C8H20FN3/c1-7(11)3-5-12-6-8(9)2-4-10/h7-8,12H,2-6,10-11H2,1H3
• InChI Key： XGUFTNQLCPXREF-UHFFFAOYSA-N
• SMILES： C(NCC(F)CCN)CC(N)C

Additional information on 1,3-Butanediamine, N1-(4-amino-2-fluorobutyl)-

Research Brief on 1,3-Butanediamine, N1-(4-amino-2-fluorobutyl)- (CAS: 2138190-46-0) in Chemical and Biomedical Applications

1,3-Butanediamine, N1-(4-amino-2-fluorobutyl)- (CAS: 2138190-46-0) is a fluorinated diamine derivative that has recently garnered significant attention in the fields of medicinal chemistry and drug development. This compound, characterized by its unique structural features, has shown promise in various biomedical applications, particularly in the design of novel therapeutic agents and targeted drug delivery systems. Recent studies have explored its potential as a versatile building block for the synthesis of bioactive molecules, owing to its ability to modulate pharmacokinetic properties and enhance target specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1,3-Butanediamine, N1-(4-amino-2-fluorobutyl)- in the development of kinase inhibitors. The study highlighted the compound's ability to improve binding affinity and selectivity for specific kinase targets, which is critical for reducing off-target effects in cancer therapy. The fluorinated butyl side chain was found to enhance metabolic stability, thereby prolonging the half-life of the resulting inhibitors. These findings underscore the compound's potential in optimizing small-molecule therapeutics for oncology applications.

Another notable application of 1,3-Butanediamine, N1-(4-amino-2-fluorobutyl)- lies in its use as a linker in antibody-drug conjugates (ADCs). A 2024 study in Bioconjugate Chemistry demonstrated that this diamine derivative could serve as a stable and biocompatible linker, facilitating the efficient delivery of cytotoxic payloads to cancer cells. The study reported improved conjugation efficiency and reduced aggregation compared to traditional linkers, suggesting its utility in next-generation ADC development. The presence of the fluorine atom was particularly advantageous, as it contributed to both the stability and the controlled release of the payload under physiological conditions.

Beyond its therapeutic applications, 1,3-Butanediamine, N1-(4-amino-2-fluorobutyl)- has also been explored in materials science. A recent preprint on ChemRxiv detailed its incorporation into fluorinated polymers for biomedical devices. The researchers observed that the compound imparted enhanced mechanical strength and biocompatibility to the polymers, making them suitable for use in implantable devices. The study also noted the compound's potential in reducing inflammatory responses, a critical factor in improving the performance of long-term implants.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1,3-Butanediamine, N1-(4-amino-2-fluorobutyl)-. A 2023 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce production costs. The review also emphasized the importance of rigorous characterization to ensure batch-to-batch consistency, particularly for pharmaceutical applications where purity is paramount.

In conclusion, 1,3-Butanediamine, N1-(4-amino-2-fluorobutyl)- (CAS: 2138190-46-0) represents a versatile and valuable compound in the chemical and biomedical fields. Its applications span from drug development to materials science, with ongoing research continuing to uncover new possibilities. Future studies should focus on addressing synthetic challenges and further elucidating its mechanism of action in various contexts. As the field advances, this compound is poised to play an increasingly important role in the design of next-generation therapeutics and biomaterials.